Cas no 120388-69-4 (Benzo[a]pyrene,3-nitroso- (9CI))

• Product Name: Benzo[a]pyrene,3-nitroso- (9CI)
• CAS No: 120388-69-4
• MF: C₂₀H₁₁NO
• MW: 281.307444810867
• CID: 196360
• PubChem ID: 147483
• Update Time: 2025-04-19

Benzo[a]pyrene,3-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,3-nitroso- (9CI)
• 3-nitrosobenzo[a]pyrene
• 3-Nitrosobenzo[pqr]tetraphene
• benzo[a]pyrene, 3-nitroso-
• 120388-69-4
• Benzo(a)pyrene, 3-nitroso-
• KP3K4FJM2M
• 3-Nitrosobenzo(a)pyrene
• CCRIS 2860
• DTXSID00152836

• Inchi： 1S/C20H11NO/c22-21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11H
• InChI Key： IRIRZXBJGMURSX-UHFFFAOYSA-N
• SMILES： O=NC1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 281.08413
• Monoisotopic Mass: 281.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43